Cas no 63111-79-5 (5-Chloroimidazo[1,2-a]pyridine)

• Product Name: 5-Chloroimidazo[1,2-a]pyridine
• CAS No: 63111-79-5
• MF: C₇H₅ClN₂
• MW: 152.581000089645
• MDL: MFCD10698083
• CID: 427190
• PubChem ID: 10953722
• Update Time: 2025-10-25

5-Chloroimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloroimidazo[1,2-a]pyridine
• 5-chloro-Imidazo[1,2-a]pyridine
• 5-CHLOROIMIDAZOLO[1,2-A]PYRIDINE
• Imidazo[1,2-a]pyridine, 5-chloro-
• 5-Chlor-imidazo<1,2-a>pyridin
• 5-chloroimidazopyridine
• 5-chloro-imidazo[1,2-alpha]pyridine
• BSDNWDAKIVSEAV-UHFFFAOYSA-N
• SY039878
• DTXSID40449530
• AM804161
• J-517393
• AB61232
• AS-60293
• 63111-79-5
• SCHEMBL260187
• FT-0654940
• AKOS006302519
• A834218
• MFCD10698083
• 5-chloranylimidazo[1,2-a]pyridine
• CS-0038700
• DB-012181

• MDL： MFCD10698083
• Inchi： 1S/C7H5ClN2/c8-6-2-1-3-7-9-4-5-10(6)7/h1-5H
• InChI Key： BSDNWDAKIVSEAV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=NC=CN21

Computed Properties

• Exact Mass: 152.01400
• Monoisotopic Mass: 152.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• PSA: 17.30000
• LogP: 1.98770

Additional information on 5-Chloroimidazo[1,2-a]pyridine

Research Brief on 5-Chloroimidazo[1,2-a]pyridine (CAS: 63111-79-5): Recent Advances and Applications

5-Chloroimidazo[1,2-a]pyridine (CAS: 63111-79-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key scaffold in the development of novel therapeutics, particularly in the areas of antimicrobial, anticancer, and anti-inflammatory agents. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activities, and potential applications in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 5-Chloroimidazo[1,2-a]pyridine derivatives as potent inhibitors of bacterial DNA gyrase, a critical enzyme for bacterial replication. The study utilized a structure-activity relationship (SAR) approach to optimize the compound's antibacterial activity, resulting in derivatives with enhanced potency against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. These findings underscore the potential of 5-Chloroimidazo[1,2-a]pyridine as a lead compound for developing new antibiotics.

Another significant advancement was reported in a 2022 paper in Bioorganic & Medicinal Chemistry Letters, where 5-Chloroimidazo[1,2-a]pyridine was identified as a promising scaffold for anticancer drug development. The study focused on its ability to inhibit protein kinases involved in tumor proliferation, particularly in breast and lung cancer cell lines. Molecular docking simulations revealed strong binding affinities to key kinase targets, and in vitro assays confirmed the compound's ability to induce apoptosis in cancer cells while sparing normal cells, suggesting a favorable therapeutic window.

The synthesis of 5-Chloroimidazo[1,2-a]pyridine has also seen methodological improvements. A 2023 publication in Organic Letters described a novel, one-pot synthesis route that significantly improves yield and reduces production costs compared to traditional methods. This advancement is particularly relevant for scaling up production for preclinical and clinical studies, addressing a critical bottleneck in the drug development pipeline.

Beyond its direct therapeutic applications, 5-Chloroimidazo[1,2-a]pyridine has been investigated as a versatile building block in chemical biology. Recent work published in Chemical Communications (2023) demonstrated its utility in photoaffinity labeling studies, enabling the identification of protein targets in complex biological systems. This application opens new avenues for target deconvolution and mechanism-of-action studies in drug discovery.

In conclusion, the growing body of research on 5-Chloroimidazo[1,2-a]pyridine (CAS: 63111-79-5) highlights its multifaceted potential in medicinal chemistry and chemical biology. From its established antimicrobial and anticancer properties to emerging applications in chemical probe development, this compound continues to be a valuable focus of investigation. Future research directions may include further optimization of its pharmacological properties, exploration of combination therapies, and advancement through clinical trials for specific indications.